1-Benzyl-3-hydroxypiperidin-2-one
Overview
Description
1-Benzyl-3-hydroxypiperidin-2-one is a compound that belongs to the piperidine family . Piperidines are important synthetic fragments used in drug design and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidine derivatives are synthesized through various intra- and intermolecular reactions . Specific methods of piperidine synthesis have been widely studied and published .Molecular Structure Analysis
The molecular formula of this compound is C12H15NO2 . It contains a total of 31 bonds, including 16 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 2 six-membered rings, 1 tertiary amide (aliphatic), and 1 hydroxyl group .Chemical Reactions Analysis
Piperidine derivatives undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Enzymatic Hydrolysis and Enantioselectivity
- Enzymatic Hydrolysis for Synthesis : A practical method for preparing enantiomerically pure compounds, such as (R)-1-benzyl-3-hydroxy-2,5-pyrrolidinedione, was investigated using enzymatic hydrolysis. This method showed high enantioselectivity and could be applied to various derivatives (Tomori, Shibutani, & Ogura, 1996).
Chemical Synthesis and Modification
- Chemoenzymatic Synthesis : The chemoenzymatic synthesis approach was used to create optically pure orthogonally protected trans-3-amino-4-hydroxypiperidines from 1-benzyl-3,4-epoxypiperidine. This process involved regioselective epoxide ring-opening and enzymatic resolution (Villar-Barro, Gotor, & Brieva, 2015).
Regio- and Stereoselectivity in Hydroxylation
- Selective Hydroxylation : Studies showed regio- and stereoselective hydroxylation of N-substituted piperidin-2-ones, including 1-benzyl-3-hydroxypiperidin-2-one, using specific microorganisms for high yield and selective product generation (Chang, Feiten, Witholt, & Li, 2002).
Pharmacological Applications
- Antihypertensive Activity : The synthesis of 1'-substituted spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-one derivatives from hydroxypiperidine compounds, including research into their antihypertensive properties, highlights the pharmacological potential of these derivatives (Takai et al., 1985).
Advanced Organic Chemistry Applications
- Organocatalytic C–H Hydroxylation : Research demonstrated the effective hydroxylation of benzylic C–H bonds using non-metal-based catalyst systems in specific solvent mixtures, which can be applied to hydroxypiperidine compounds for advanced organic chemistry applications (Adams & Bois, 2014).
Synthesis of Enantiomerically Pure Compounds
- Preparation of Enantiomerically Pure Compounds : The synthesis of both enantiomers of N-benzyl-3-hydroxypyrrolidine and N-benzyl-3-hydroxypiperidine was achieved through enzymatic kinetic resolution of racemic esters. This method allowed for the production of highly enantiomerically enriched resolution products (Tofani, Petri, & Piccolo, 2015).
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The future directions in this field could involve the discovery and biological evaluation of potential drugs containing the piperidine moiety .
Properties
IUPAC Name |
1-benzyl-3-hydroxypiperidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c14-11-7-4-8-13(12(11)15)9-10-5-2-1-3-6-10/h1-3,5-6,11,14H,4,7-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVGCDCJXQQEGPC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)N(C1)CC2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50551299 | |
Record name | 1-Benzyl-3-hydroxypiperidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50551299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
111492-68-3 | |
Record name | 1-Benzyl-3-hydroxypiperidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50551299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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